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3β-Amino-3-deoxydigitoxigenin Hemisuccinate N-Succinimidyl Ester 3β-Amino-3-deoxydigitoxigenin Hemisuccinate N-Succinimidyl Ester
Brand Name: Vulcanchem
CAS No.: 216299-46-6
VCID: VC0131819
InChI: InChI=1S/C31H42N2O9/c1-29-11-9-19(32-24(35)5-8-27(38)42-33-25(36)6-7-26(33)37)14-18(29)3-4-21-22(29)15-23(34)30(2)20(10-12-31(21,30)40)17-13-28(39)41-16-17/h13,18-23,34,40H,3-12,14-16H2,1-2H3,(H,32,35)/t18-,19+,20-,21-,22+,23-,29+,30+,31+/m1/s1
SMILES: CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)NC(=O)CCC(=O)ON6C(=O)CCC6=O
Molecular Formula: C31H42N2O9
Molecular Weight: 586.682

3β-Amino-3-deoxydigitoxigenin Hemisuccinate N-Succinimidyl Ester

CAS No.: 216299-46-6

Reference Standards

VCID: VC0131819

Molecular Formula: C31H42N2O9

Molecular Weight: 586.682

3β-Amino-3-deoxydigitoxigenin Hemisuccinate N-Succinimidyl Ester - 216299-46-6

CAS No. 216299-46-6
Product Name 3β-Amino-3-deoxydigitoxigenin Hemisuccinate N-Succinimidyl Ester
Molecular Formula C31H42N2O9
Molecular Weight 586.682
IUPAC Name (2,5-dioxopyrrolidin-1-yl) 4-[[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]amino]-4-oxobutanoate
Standard InChI InChI=1S/C31H42N2O9/c1-29-11-9-19(32-24(35)5-8-27(38)42-33-25(36)6-7-26(33)37)14-18(29)3-4-21-22(29)15-23(34)30(2)20(10-12-31(21,30)40)17-13-28(39)41-16-17/h13,18-23,34,40H,3-12,14-16H2,1-2H3,(H,32,35)/t18-,19+,20-,21-,22+,23-,29+,30+,31+/m1/s1
Standard InChIKey AVQGRLJRQILBRQ-ZCIIQETRSA-N
SMILES CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)NC(=O)CCC(=O)ON6C(=O)CCC6=O
Synonyms (3β,5β,12β)-3-[[4-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-1,4-dioxobutyl]amino]-12,14-dihydroxycard-20(22)-enolide;
PubChem Compound 71312664
Last Modified Nov 11 2021
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